Cas no 327-91-3 (Benzene,1-chloro-5-fluoro-2,4-dinitro-)

• Product Name: Benzene,1-chloro-5-fluoro-2,4-dinitro-
• CAS No: 327-91-3
• MF: C₆H₂ClFN₂O₄
• MW: 220.54248380661
• CID: 321880
• PubChem ID: 223079
• Update Time: 2025-09-28

Benzene,1-chloro-5-fluoro-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-5-fluoro-2,4-dinitro-
• 1-Chloro-5-fluoro-2,4-dinitrobenzene
• 1-Chlor-5-fluor-2,4-dinitro-benzol
• 1-Chloro-2,4-dinitro-5-fluorobenzene
• 1-chloro-5-fluoro-2,4-dinitro-benzene
• 1-Fluor-3-chlor-4,6-dinitrobenzol
• 3-Chlor-1-fluor-4,6-dinitro-benzol
• 4-Fluor-6-chlor-1,3-dinitro-benzol
• 5-Fluor-1-chlor-2,4-dinitro-benzol
• RXVKLMKODREOIW-UHFFFAOYSA
• NSC10240
• InChI=1/C6H2ClFN2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H
• FT-0631961
• 1-Chloro-5-fluoro-2,4-dinitrobenzene, AldrichCPR
• MFCD00047671
• RXVKLMKODREOIW-UHFFFAOYSA-
• 1-chloranyl-5-fluoranyl-2,4-dinitro-benzene
• A821417
• NSC-10240
• Benzene, 1-chloro-5-fluoro-2,4-dinitro-
• SCHEMBL8967138
• 327-91-3
• DTXSID90278832
• DB-048266

• Inchi： 1S/C6H2ClFN2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H
• InChI Key： RXVKLMKODREOIW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])F

Computed Properties

• Exact Mass: 219.96900
• Monoisotopic Mass: 219.9687124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Melting Point: 74°C
• PSA: 91.64000
• LogP: 3.34190

Benzene,1-chloro-5-fluoro-2,4-dinitro- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38-34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes